Cas no 2172375-48-1 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,6-difluorobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,6-difluorobenzoic acid
• CAS No: 2172375-48-1
• MF: C₂₄H₁₈F₂N₂O₅
• MW: 452.406933307648
• CID: 6276512
• PubChem ID: 165478477
• Update Time: 2025-05-22

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,6-difluorobenzoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2,6-difluorobenzoic acid
• 2172375-48-1
• EN300-1515917

• Inchi： 1S/C24H18F2N2O5/c25-18-9-10-19(22(26)21(18)23(30)31)28-20(29)11-27-24(32)33-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17H,11-12H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： JMHHKRAJYMJUSN-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=CC=1NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 452.11837800g/mol
• Monoisotopic Mass: 452.11837800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,6-difluorobenzoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,6-difluorobenzoic acid (CAS No. 2172375-48-1)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,6-difluorobenzoic acid (CAS No. 2172375-48-1) is a specialized fluorinated benzoic acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and difluorobenzoic acid backbone, makes it a critical intermediate for designing bioactive molecules. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "difluorobenzoic acid applications" to explore its role in drug discovery, particularly in modulating protein-protein interactions and enzyme inhibition.

The compound’s CAS No. 2172375-48-1 is often associated with queries like "how to synthesize Fmoc-amino acid analogs" or "benefits of fluorinated compounds in medicinal chemistry." Fluorination, a trending topic in drug design, enhances metabolic stability and bioavailability, aligning with current demands for longer-acting therapeutics. The 2,6-difluorobenzoic acid moiety further contributes to its utility in creating kinase inhibitors and anti-inflammatory agents, addressing popular research areas such as "targeted cancer therapies" and "small-molecule drug optimization."

In synthetic workflows, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,6-difluorobenzoic acid is valued for its compatibility with solid-phase peptide synthesis (SPPS). Searches for "SPPS-compatible building blocks" or "Fmoc deprotection conditions" often highlight this compound’s relevance. Its Fmoc group allows for orthogonal deprotection under mild basic conditions, minimizing side reactions—a key concern for researchers optimizing peptide yields. Additionally, the difluorobenzoic acid segment’s electron-withdrawing properties are frequently discussed in forums on "improving peptide stability."

Beyond peptides, this compound’s CAS No. 2172375-48-1 is linked to inquiries about "fluorine in agrochemicals" and "material science applications." The 2,6-difluoro substitution imparts rigidity to molecular scaffolds, a feature exploited in liquid crystal and polymer research. Such interdisciplinary applications resonate with growing interest in "multifunctional chemical building blocks," a hotspot in both academic and industrial settings.

Analytical characterization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2,6-difluorobenzoic acid typically involves HPLC, NMR, and mass spectrometry, addressing common questions like "how to purify Fmoc compounds" or "validating fluorinated intermediates." The compound’s UV-active Fmoc group facilitates monitoring during purification, a practical advantage underscored in troubleshooting guides for "peptide synthesis failures."

In summary, CAS No. 2172375-48-1 represents a versatile tool for researchers exploring "fluorine-based drug design" and "peptide engineering." Its dual functionality—combining Fmoc protection with difluorobenzoic acid—aligns with contemporary needs for precision chemistry, making it a recurring subject in publications and patent filings. As the demand for tailored biomolecules grows, this compound’s role in enabling innovations—from therapeutics to advanced materials—will likely expand further.